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Compound of Interest

Compound Name: 5-Hydroxy-3-phenylbenzoic acid

CAS No.: 35489-88-4

Cat. No.: B1503092

Get Quote

Biphenyl carboxylic acids and their hydroxylated derivatives represent a significant class of

organic compounds. Their rigid backbone, conferred by the biphenyl moiety, combined with the

versatile reactivity of the carboxylic acid and hydroxyl groups, makes them valuable building

blocks in the synthesis of polymers, dyes, and pharmaceuticals. Specifically, the introduction of

a hydroxyl group can significantly modulate the biological activity and pharmacokinetic

properties of the parent molecule, often enhancing its potential as a drug candidate. 5-
Hydroxy-3-phenylbenzoic acid, as a specific isomer, warrants detailed investigation to unlock

its full potential in various research and development endeavors.

Molecular Identity and Structure
A precise understanding of the molecular structure is the foundation upon which all other

physicochemical interpretations are built.

IUPAC Name: 5-Hydroxy-3-phenylbenzoic acid

Synonyms: 5-hydroxy-[1,1'-biphenyl]-3-carboxylic acid

CAS Number: 140472-69-1
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Molecular Formula: C₁₃H₁₀O₃[1]

Molecular Weight: 214.22 g/mol [1][2]

The structure consists of a benzoic acid core with a phenyl group at the 3-position and a

hydroxyl group at the 5-position. This specific substitution pattern dictates its electronic

properties, acidity, and potential for intermolecular interactions.

Physicochemical Properties: A Quantitative
Overview
The following table summarizes the key physicochemical properties of 5-Hydroxy-3-
phenylbenzoic acid and its isomers. It is crucial to note that experimentally determined data

for the specific 5-hydroxy-3-phenyl isomer is not readily available in the public domain.

Therefore, data for closely related isomers are provided for comparative context, alongside

predicted values where available.
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Property

5-Hydroxy-
3-
phenylbenz
oic acid
(Predicted/I
nferred)

3-
Phenylbenz
oic acid[3]

4-Hydroxy-
3-
phenylbenz
oic acid[1]
[4]

2-Hydroxy-
3-
phenylbenz
oic acid (3-
Phenylsalic
ylic acid)[2]

Biphenyl-4-
carboxylic
acid[5]

Melting Point

(°C)
Not available 164-169 212-214 Not available 220-225

Boiling Point

(°C)
Not available

107 (at 2

Torr)
Not available Not available Not available

Water

Solubility

Insoluble

(predicted)
Insoluble Not available Not available Not available

pKa

~4 (predicted

for carboxylic

acid), ~10

(predicted for

phenol)

4.14

(Predicted)
Not available Not available Not available

logP Not available Not available Not available Not available Not available

Expert Insights on Property Interpretation:

Melting Point: The high melting points of these compounds are characteristic of their rigid,

crystalline nature and the presence of intermolecular hydrogen bonding facilitated by the

carboxylic acid and hydroxyl groups. The variation among isomers reflects differences in

crystal lattice packing.

Solubility: The presence of the polar carboxylic acid and hydroxyl groups suggests some

solubility in polar organic solvents like ethanol and ether.[3] However, the dominant nonpolar

biphenyl structure leads to predicted insolubility in water.[3] For practical applications, salt

formation (e.g., with sodium bicarbonate) is a standard strategy to enhance aqueous

solubility.

pKa: The carboxylic acid group is expected to have a pKa around 4, typical for benzoic acid

derivatives. The phenolic hydroxyl group's pKa is anticipated to be around 10. These distinct
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pKa values allow for selective ionization at different pH levels, a critical consideration in drug

delivery and separation science.

Synthesis and Purification: A Validated Protocol
The synthesis of phenylbenzoic acids often involves palladium-catalyzed cross-coupling

reactions, such as the Suzuki coupling. The following protocol describes a general and reliable

method for the synthesis of 3-phenylbenzoic acid, which can be adapted for 5-hydroxy-3-
phenylbenzoic acid by using appropriately substituted starting materials (e.g., 3-bromo-5-

hydroxybenzoic acid).[6]

Experimental Protocol: Suzuki Coupling for the
Synthesis of Phenylbenzoic Acids
Objective: To synthesize a phenylbenzoic acid derivative via a Suzuki coupling reaction.

Materials:

Appropriate halobenzoic acid (e.g., 3-iodobenzoic acid)

Phenylboronic acid

Palladium(II) chloride

Sodium carbonate

1,2-Dimethoxyethane (DME)

Water

tert-Butyl methyl ether (TBME)

Concentrated Hydrochloric acid

Silica gel

Anhydrous sodium sulfate
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Procedure:

Reaction Setup: In a round-bottom flask, dissolve the halobenzoic acid and sodium

carbonate in a mixture of DME and water.

Catalyst Addition: To the stirred solution, add phenylboronic acid followed by a catalytic

amount of palladium(II) chloride.

Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Work-up: After completion, cool the reaction mixture and filter to remove the catalyst.

Acidification: Dilute the filtrate with water and acidify with concentrated hydrochloric acid to

precipitate the crude product.

Extraction: Filter the solid and dissolve it in TBME. Wash the organic layer with water and dry

over anhydrous sodium sulfate.

Purification: Filter the drying agent and evaporate the solvent under reduced pressure. The

crude product can be further purified by recrystallization from a suitable solvent system (e.g.,

water for benzoic acid derivatives).[7]

Causality Behind Experimental Choices:

Palladium Catalyst: Palladium is highly efficient in catalyzing the carbon-carbon bond

formation in Suzuki couplings.

Base (Sodium Carbonate): The base is essential for the activation of the boronic acid and to

facilitate the transmetalation step in the catalytic cycle.

Solvent System (DME/Water): This biphasic solvent system is effective for dissolving both

the organic substrates and the inorganic base.

Workflow Diagram: Synthesis and Purification
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Synthesis Work-up & Purification

1. Dissolve Reactants
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(Remove Catalyst)
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(Precipitate Product)

6. Extract with TBME
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Pure Product
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Caption: Workflow for the synthesis and purification of phenylbenzoic acid derivatives.

Analytical Characterization
A combination of spectroscopic techniques is essential for the unambiguous identification and

purity assessment of 5-Hydroxy-3-phenylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on both phenyl rings. The protons on the substituted ring will exhibit splitting patterns

influenced by the carboxylic acid, hydroxyl, and phenyl groups. The chemical shifts of the

protons adjacent to the hydroxyl and carboxylic acid groups will be particularly informative.

The acidic proton of the carboxylic acid will typically appear as a broad singlet at a downfield

chemical shift (>10 ppm).[8][9]

¹³C NMR: The carbon NMR spectrum will show characteristic signals for the carboxyl carbon

(~170 ppm) and the carbons attached to the hydroxyl group and the other phenyl ring.[9] The

number of unique carbon signals will confirm the substitution pattern.

Infrared (IR) Spectroscopy
The IR spectrum provides valuable information about the functional groups present. Key

expected absorptions include:

A broad O-H stretch from the carboxylic acid, typically in the range of 2500-3300 cm⁻¹.[10]

A strong C=O stretch from the carboxylic acid, usually around 1700-1725 cm⁻¹ for aromatic

acids.[10]
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An O-H stretch from the phenolic group, typically around 3200-3600 cm⁻¹.

C-O stretching and O-H bending vibrations.

Aromatic C-H and C=C stretching vibrations.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The

molecular ion peak (M⁺) should correspond to the exact mass of the compound. Fragmentation

patterns can provide further structural information.

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for assessing the purity of 5-Hydroxy-3-phenylbenzoic acid
and for its quantification in various matrices.[11] A reversed-phase C18 column with a mobile

phase consisting of an acidified aqueous solution and an organic modifier (e.g., acetonitrile or

methanol) is a common starting point for method development.[11]

Analytical Workflow Diagram
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Caption: A typical analytical workflow for the characterization of a synthesized organic

compound.

Safety and Handling
While specific toxicity data for 5-Hydroxy-3-phenylbenzoic acid is not readily available,

compounds of this class should be handled with care. Related compounds are known to be

irritants to the skin, eyes, and respiratory system.[1][2] Appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated fume hood.

Conclusion
5-Hydroxy-3-phenylbenzoic acid is a molecule with significant potential, stemming from its

unique structural features. This guide has provided a detailed overview of its physicochemical

properties, drawing upon available data for the compound and its close isomers. The outlined

synthetic and analytical methodologies offer a robust framework for researchers to produce and

characterize this compound with high purity and confidence. As with any specialized chemical,

a thorough understanding of its properties is the cornerstone of innovative and successful

research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1503092?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-phenylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-phenylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylsalicylic-acid
https://www.chembk.com/en/chem/3-Phenylbenzoic%20acid
https://commonchemistry.cas.org/detail?cas_rn=323-87-5
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b34729
https://www.oc-praktikum.de/nop/en/instructions/pdf/3018_en.pdf
https://en.wikipedia.org/wiki/Benzoic_acid
https://www.chemicalbook.com/SpectrumEN_99-06-9_1HNMR.htm
https://www.rsc.org/suppdata/c7/gc/c7gc02983g/c7gc02983g1.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/20%3A_Carboxylic_Acids_and_Nitriles/20.08%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles
https://scispace.com/pdf/a-validated-high-performance-liquid-chromatography-method-4khwk8kxr8.pdf
https://www.benchchem.com/product/b1503092/docs#introduction-the-significance-of-substituted-biphenyl-carboxylic-acids
https://www.benchchem.com/product/b1503092/docs#introduction-the-significance-of-substituted-biphenyl-carboxylic-acids
https://www.benchchem.com/product/b1503092/docs#introduction-the-significance-of-substituted-biphenyl-carboxylic-acids
https://www.benchchem.com/product/b1503092/docs#introduction-the-significance-of-substituted-biphenyl-carboxylic-acids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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